4,5-Diaminofluorescein diacetate
4,5-Diaminofluorescein diacetate
DAF-2 diacetate is a sensitive fluorescent indicator for the detection and bioimaging of nitric oxide (NO). It is a cell-permeable derivative of DAF-2. Upon entry into the cell, DAF-2 diacetate is transformed into the less cell-permeable DAF-2 by cellular esterases thus preventing loss of signal due to diffusion of the molecule from the cell. In the presence of oxygen, DAF-2 reacts with NO to yield the highly fluorescent triazolofluorescein (DAF-2T). Fluorescence is monitored using excitation and emission wavelengths of 485 and 538 nm, respectively. At neutral pH the detection limit for NO is 2-5 nM. DAF-2 diacetate can be utilized in cells which produce small amounts of NO, such as endothelial cells, as well as in cells which generate large amount of NO, such as macrophages.
Brand Name:
Vulcanchem
CAS No.:
205391-02-2
VCID:
VC0163786
InChI:
InChI=1S/C24H18N2O7/c1-11(27)30-13-3-5-16-21(7-13)32-22-8-14(31-12(2)28)4-6-17(22)24(16)18-10-20(26)19(25)9-15(18)23(29)33-24/h3-10H,25-26H2,1-2H3
SMILES:
CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=CC(=C(C=C5C(=O)O3)N)N
Molecular Formula:
C24H18N2O7
Molecular Weight:
446.4 g/mol
4,5-Diaminofluorescein diacetate
CAS No.: 205391-02-2
Reference Standards
VCID: VC0163786
Molecular Formula: C24H18N2O7
Molecular Weight: 446.4 g/mol
| CAS No. | 205391-02-2 |
|---|---|
| Product Name | 4,5-Diaminofluorescein diacetate |
| Molecular Formula | C24H18N2O7 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | (6'-acetyloxy-5,6-diamino-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) acetate |
| Standard InChI | InChI=1S/C24H18N2O7/c1-11(27)30-13-3-5-16-21(7-13)32-22-8-14(31-12(2)28)4-6-17(22)24(16)18-10-20(26)19(25)9-15(18)23(29)33-24/h3-10H,25-26H2,1-2H3 |
| Standard InChIKey | PTSUYDXEEKDBQU-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=CC(=C(C=C5C(=O)O3)N)N |
| Canonical SMILES | CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=CC(=C(C=C5C(=O)O3)N)N |
| Description | DAF-2 diacetate is a sensitive fluorescent indicator for the detection and bioimaging of nitric oxide (NO). It is a cell-permeable derivative of DAF-2. Upon entry into the cell, DAF-2 diacetate is transformed into the less cell-permeable DAF-2 by cellular esterases thus preventing loss of signal due to diffusion of the molecule from the cell. In the presence of oxygen, DAF-2 reacts with NO to yield the highly fluorescent triazolofluorescein (DAF-2T). Fluorescence is monitored using excitation and emission wavelengths of 485 and 538 nm, respectively. At neutral pH the detection limit for NO is 2-5 nM. DAF-2 diacetate can be utilized in cells which produce small amounts of NO, such as endothelial cells, as well as in cells which generate large amount of NO, such as macrophages. |
| Synonyms | 4,5-diaminofluorescein diacetate 4,5-diaminofluorescein-2 diacetate DAF-2DA |
| Reference | 1.Kojima, H.,Sakurai, K.,Kikuchi, K., et al. Development of a fluorescent indicator for nitric oxide based on the fluorescein chromophore. Chemical & Pharmaceutical Bulletin 46, 373-375 (1998). |
| PubChem Compound | 6603693 |
| Last Modified | Nov 11 2021 |
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